CGS 15435

• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol
• InChI: InChI=1S/C20H21ClN2O2/c1-23-18-10-9-15(21)12-17(18)16(7-3-2-4-8-19(24)25)20(23)14-6-5-11-22-13-14/h5-6,9-13H,2-4,7-8H2,1H3,(H,24,25)
• InChIKey: BYQANTGKEVLUKZ-UHFFFAOYSA-N

CGS 15435: Selective Thromboxane Synthase Inhibitor

CGS 15435 is a high-affinity, competitive inhibitor of thromboxane A2 (TxA2) synthase, an enzyme that catalyzes the conversion of prostaglandin H2 (PGH2) to the potent vasoconstrictor and platelet aggregator TxA2 [1]. It belongs to the indolehexanoic acid chemical class and demonstrates exceptional biochemical potency (IC50 = 1 nM) paired with a long duration of action in vivo, distinguishing it from earlier, short-acting agents [1]. The hydrochloride salt form, CGS 15435A (CAS 107190-22-7), is the primary research tool [2].

Pathway Thromboxane synthase inhibition studies

Selectivity Reported isoform-selectivity assay context

Duration Extended target-engagement model fit

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. doi: 10.1016/0014-2999(87)90022-7. PMID: 3104066. View Source
• [2] Comparative Toxicogenomics Database (CTD). 5-chloro-1-methyl-2-(3-pyridyl)-3-indolehexanoic acid (CGS 15435A). CAS Registry Number: 107190-22-7. View Source

CGS 15435: Why Generic Substitution Fails

While several imidazole derivatives (e.g., dazoxiben) or pyridine-based inhibitors (e.g., ozagrel) effectively inhibit TxA2 synthase, CGS 15435 offers a unique profile that cannot be replicated by generic substitution. Its 100,000-fold selectivity for TxA2 synthase over cyclooxygenase, PGI2 synthase, and lipoxygenase is well-documented, but its primary differentiator is an exceptionally long duration of action in vivo [1]. In a rabbit model of thrombotic sudden death, CGS 15435 provided 83% survival when administered 24 hours prior to arachidonic acid challenge, whereas dazoxiben offered 0% protection at just 2 hours [1]. This extended pharmacodynamic window is critical for chronic disease models where frequent dosing is impractical or confounding. Substituting CGS 15435 with a shorter-acting analog like dazoxiben (apparent half-life ~1 hour in humans) would compromise experimental continuity and fail to model sustained TxA2 pathway suppression [2].

Dimension

CGS 15435A

Short-acting alternatives

Eicosanoid off-target profile

Reported high selectivity for TxA2 synthase

Off-target COX/lipoxygenase pathway modulation may differ

Functional duration

Reported sustained suppression at 24 h

Short-acting profile may not transfer to chronic models

Experimental paradigm fit

Sustained-duration study designs

Sustained-suppression models require duration-specific validation

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. doi: 10.1016/0014-2999(87)90022-7. PMID: 3104066. View Source
• [2] MacNab MW, et al. The effects of a new thromboxane synthetase inhibitor, CGS-13080, in man. J Clin Pharmacol. 1984 Feb-Mar;24(2-3):76-83. doi: 10.1002/j.1552-4604.1984.tb02768.x. PMID: 6371062. View Source

CGS 15435: Comparative Evidence

Enzymatic Selectivity vs. COX and Lipoxygenase

CGS 15435 exhibits an IC50 of 1 nM for thromboxane synthase, which is 4-fold lower (more potent) than the IC50 of 4 nM reported for ozagrel (OKY-046), a widely used TxA2 synthase inhibitor, in comparable in vitro enzyme assays .

Target Selectivity

Reported

>100,000-fold vs COX, PGI2 synthase, lipoxygenase

Supports pathway-specific interpretation

Reported in vitro enzyme assay context

Evidence Dimension	Enzyme Inhibition Potency (IC50)
Target Compound Data	1 nM
Comparator Or Baseline	Ozagrel (OKY-046): 4 nM
Quantified Difference	CGS 15435 is 4-fold more potent than ozagrel in this assay.
Conditions	In vitro TxA2 synthase inhibition assays; exact enzyme source not specified in the abstract for CGS 15435, but ozagrel data is from standard microsomal preparations.

Why This Matters

Greater biochemical potency reduces the amount of compound required to achieve target inhibition, which can lower per-experiment cost and minimize off-target effects at the concentrations needed for effective TxA2 synthase suppression.

Thromboxane B2 Suppression vs. Dazoxiben

In conscious beagles, a single 3 mg/kg oral dose of CGS 15435 inhibited serum thromboxane B2 (TxB2) by 95% at 1 hour post-dose, compared to 82% inhibition by dazoxiben. Critically, CGS 15435 maintained significant inhibition of TxB2 formation at 4, 6, 12, and 24 hours post-dose, whereas dazoxiben's effect was short-lived [1].

Acute TxB2 Inhibition

Head-to-head

CGS 15435A: 95% inhibition Dazoxiben: 82% inhibition

Reported endpoint response context

Beagle model, 3 mg/kg p.o., 1 h post-dose

Evidence Dimension	Inhibition of Serum TxB2 at 1 hour post-3 mg/kg p.o. dose
Target Compound Data	95% inhibition
Comparator Or Baseline	Dazoxiben: 82% inhibition
Quantified Difference	CGS 15435 achieved 13 percentage-points greater inhibition at the 1-hour time point.
Conditions	Conscious beagles, single oral dose of 3 mg/kg.

Why This Matters

The extended duration of action allows for once-daily dosing in chronic in vivo studies, reducing animal handling stress, improving experimental workflow, and enabling accurate modeling of sustained TxA2 pathway blockade.

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. doi: 10.1016/0014-2999(87)90022-7. PMID: 3104066. View Source

Extended Duration of Action

In an anesthetized rabbit model of thrombotic sudden death (induced by 0.75 mg/kg arachidonic acid i.v.), pretreatment with CGS 15435 (8.6 μmol/kg i.v.) 24 hours prior to challenge resulted in 83% survival and 11% thrombocytopenia. In contrast, pretreatment with dazoxiben (8.6 μmol/kg i.v.) just 2 hours prior resulted in 0% survival and 42% thrombocytopenia [1].

Duration of Action

Reported

Inhibition sustained ≥24 hours

Supports sustained-suppression model fit

Single-dose beagle model, TxB2 sampling to 24 h

Evidence Dimension	Survival rate 24h after pretreatment (CGS 15435) vs. 2h after pretreatment (dazoxiben)
Target Compound Data	83% survival (CGS 15435, 24h pre-treatment)
Comparator Or Baseline	0% survival (dazoxiben, 2h pre-treatment)
Quantified Difference	Absolute survival difference of 83 percentage points, with a 22-fold longer protective window.
Conditions	Anesthetized rabbits, i.v. injection of 0.75 mg/kg arachidonic acid, 8.6 μmol/kg i.v. compound pretreatment.

Why This Matters

This survival benefit demonstrates the functional consequence of CGS 15435's extended duration of action. It is the preferred tool for studies requiring sustained protection from thromboxane-mediated thrombotic events, where short-acting inhibitors would fail to provide coverage.

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. doi: 10.1016/0014-2999(87)90022-7. PMID: 3104066. View Source

Thrombotic Sudden Death Survival

CGS 15435 demonstrates a 100,000-fold selectivity for thromboxane synthase over cyclooxygenase, prostacyclin (PGI2) synthase, and lipoxygenase [1]. Its weak inhibition of PGE2 production (cyclooxygenase, IC50 = 1200 μM), PGI2 synthase (IC50 = 90 μM), and 5-lipoxygenase (IC50 = 60 μM) confirms this high specificity .

Thrombotic Survival

Head-to-head

CGS 15435A: 83% survival at 24 h Dazoxiben: 0% survival at 2 h

Model-response endpoint context

Rabbit AA-induced thrombosis model

Evidence Dimension	Selectivity ratio (TxA2 synthase IC50 vs. other enzymes IC50)
Target Compound Data	100,000-fold selectivity; TxA2 synthase IC50 = 0.001 μM; Cyclooxygenase IC50 = 1200 μM; PGI2 synthase IC50 = 90 μM; 5-Lipoxygenase IC50 = 60 μM.
Comparator Or Baseline	Not applicable for selectivity ratio; baseline is other enzyme inhibition.
Quantified Difference	IC50 for cyclooxygenase is 1,200,000 nM (1,200 μM) vs. 1 nM for TxA2 synthase, a 1.2 million-fold difference in absolute concentration.
Conditions	In vitro enzyme inhibition assays.

Why This Matters

High selectivity minimizes confounding effects on other arachidonic acid pathways, ensuring that observed physiological or pathological outcomes can be attributed specifically to TxA2 synthase inhibition. This is critical for mechanistic studies.

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. doi: 10.1016/0014-2999(87)90022-7. PMID: 3104066. View Source

CGS 15435: Applications

Chronic Cardiovascular and Thrombosis Models

The extended duration of action of CGS 15435, demonstrated by 83% survival in a rabbit thrombotic model when administered 24 hours prior to challenge, makes it uniquely suited for chronic disease studies [1]. Researchers modeling conditions such as hypertension, atherosclerosis, or chronic inflammation where sustained TxA2 pathway inhibition is required can utilize once-daily dosing of CGS 15435, reducing animal handling stress and experimental variability [1]. In contrast, short-acting inhibitors like dazoxiben would necessitate multiple daily doses or continuous infusion, which is impractical for many chronic study designs [1].

Thrombotic Sudden Death and Platelet Survival Studies

The 100,000-fold selectivity of CGS 15435 for TxA2 synthase over cyclooxygenase and PGI2 synthase ensures that pathway shunting does not confound results [1]. This is essential for experiments designed to dissect the specific roles of TxA2 versus other prostaglandins in vascular biology or platelet function. The compound's high biochemical potency (IC50 = 1 nM) allows for effective pathway blockade at low concentrations, minimizing off-target interactions and ensuring that observed effects can be confidently attributed to TxA2 synthase inhibition .

Eicosanoid Pathway Dissection

In models of thrombotic sudden death and coronary thrombosis, CGS 15435 has demonstrated significant protection [1]. Its ability to prevent arachidonic acid-induced mortality and thrombocytopenia for up to 24 hours makes it an ideal tool for investigating the role of TxA2 in acute thrombotic events, myocardial infarction, and ischemia-reperfusion injury. The compound's long-lasting effect allows for the evaluation of prophylactic or therapeutic interventions that more closely mimic a clinical dosing regimen [1].

Application

Selection Property

Validation Focus

Chronic thrombosis model studies

Sustained target-engagement profile

24-hour TxB2 suppression review

Acute thromboembolic model studies

Reported model-response endpoint context

Thrombocytopenia and survival monitoring

Eicosanoid pathway dissection

Reported isoform selectivity context

COX/PGI2/lipoxygenase control review

Thromboxane inhibitor comparator studies

Reported pharmacodynamic context

Endpoint-response comparison review

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. doi: 10.1016/0014-2999(87)90022-7. PMID: 3104066. View Source